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Compound of Interest

3-O-cis-p-Coumaroyltormentic
Compound Name: o
aci

Cat. No.: B15594785

Essential Safety and Handling Guide for 3-O-cis-
p-Coumaroyltormentic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-O-cis-p-Coumaroyltormentic acid in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development.

While a specific Safety Data Sheet (SDS) for 3-O-cis-p-Coumaroyltormentic acid is not
readily available, the following guidelines are based on best practices for handling powdered
organic acids and are supplemented by data from chemical suppliers.

Compound Identification and Properties

A summary of the known quantitative data for 3-O-cis-p-Coumaroyltormentic acid is
presented below.
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Property Value Source
CAS Number 121072-40-0 [1]
Molecular Formula C39Hs5407 [1]
Molecular Weight 634.9 g/mol [1]
Purity =298% [1]
Storage Temperature -20°C [1]
Storage Conditions Under inert atmosphere [1]

Personal Protective Equipment (PPE)

Adherence to proper PPE is the first line of defense against potential exposure. The following
table outlines the recommended PPE for handling 3-O-cis-p-Coumaroyltormentic acid, which
is presumed to be a powdered substance.

Body Part PPE Recommendation Rationale

Provides protection from
Safety goggles and a face )
Eyes/Face splashes and airborne

shield )
particles.[2][3]

) ) o Protects skin from direct
Chemical-resistant nitrile
contact.[2][4] Powder-free

Hands gloves (double-gloving _

gloves are advised to prevent
recommended) o

contamination.[2]

Bod Laboratory coat and long- Protects skin from accidental

0
Y sleeved clothing spills.[5]
Essential for handling
) ] powdered chemicals to

Respiratory N95 or N100 respirator ) ) )
prevent inhalation of fine dust
particles.[2][5]
Protects feet from spills and

Feet Closed-toe shoes

falling objects.[5]
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Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 3-O-
cis-p-Coumaroyltormentic acid from receipt to disposal.
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Receiving and Storage
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Caption: Safe handling workflow for 3-O-cis-p-Coumaroyltormentic acid.
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Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

« Verify that the product is 3-O-cis-p-Coumaroyltormentic acid and note the purity.

» Store the container in a freezer at -20°C under an inert atmosphere as recommended.[1]
2. Preparation for Handling:

o Always handle this compound within a certified chemical fume hood to minimize inhalation
exposure.[6]

» Before handling, ensure that an eyewash station and safety shower are readily accessible.[7]
» Don all required personal protective equipment as outlined in the PPE table.
3. Handling and Use:

e When weighing the powdered compound, do so within the fume hood to contain any dust.
Avoid actions that could generate dust.[6]

¢ Use the smallest practical quantity for your experiment to minimize waste and potential
exposure.[6]

« If preparing a solution, always add the acid to the solvent, never the other way around, to
prevent splashing and exothermic reactions.[6][7]

4. Post-Handling and Cleanup:
 After handling, thoroughly decontaminate all surfaces and equipment.

e Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan

e Waste Collection:
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o Collect all waste materials, including unused compounds, contaminated consumables
(e.g., pipette tips, weighing paper), and empty containers, in a designated and clearly
labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed. Organic acid waste
should be segregated from bases and other incompatible materials.[6]

e Waste Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office.

o Never dispose of this compound down the drain.[6]
o Follow all local, state, and federal regulations for chemical waste disposal.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel
and is based on general safety principles for handling similar chemical compounds. A thorough
risk assessment should be conducted before beginning any work with 3-O-cis-p-
Coumaroyltormentic acid. Always consult with your institution's safety officer for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-O-cis-p-
Coumaroyltormentic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594785#personal-protective-equipment-for-
handling-3-0-cis-p-coumaroyltormentic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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